Cas no 142977-61-5 (2-Cyclohexyl-2,2-difluoroacetic acid)

• Product Name: 2-Cyclohexyl-2,2-difluoroacetic acid
• CAS No: 142977-61-5
• MF: C₈H₁₂F₂O₂
• MW: 178.176489830017
• MDL: MFCD11007694
• CID: 2161899
• PubChem ID: 23365713
• Update Time: 2025-06-08

2-Cyclohexyl-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexyl-2,2-difluoroacetic acid
• Cyclohexyl-difluoro-acetic acid
• CYEMJDCNRYXDDT-UHFFFAOYSA-N
• 2-cyclohexyl-2,2-difluoro-acetic acid
• Cyclohexaneacetic acid, alpha,alpha-difluoro-

• MDL： MFCD11007694
• Inchi： 1S/C8H12F2O2/c9-8(10,7(11)12)6-4-2-1-3-5-6/h6H,1-5H2,(H,11,12)
• InChI Key： CYEMJDCNRYXDDT-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1CCCCC1)F

Computed Properties

• Exact Mass: 178.08053595g/mol
• Monoisotopic Mass: 178.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids

Additional information on 2-Cyclohexyl-2,2-difluoroacetic acid

2-Cyclohexyl-2,2-difluoroacetic Acid (CAS No. 142977-61-5): An Overview of Its Properties and Applications in Modern Research

2-Cyclohexyl-2,2-difluoroacetic acid (CAS No. 142977-61-5) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This article provides a comprehensive overview of the compound, including its structure, synthesis methods, physical and chemical properties, and its role in contemporary research.

Structure and Synthesis

2-Cyclohexyl-2,2-difluoroacetic acid is characterized by its cyclohexyl and difluoroacetyl moieties. The cyclohexyl group imparts a degree of hydrophobicity to the molecule, while the difluoroacetyl group enhances its reactivity and stability. The synthesis of this compound typically involves the reaction of cyclohexylmagnesium bromide with difluoroacetyl chloride, followed by hydrolysis to form the carboxylic acid. This method is well-documented in the literature and is known for its high yield and purity.

Physical and Chemical Properties

2-Cyclohexyl-2,2-difluoroacetic acid is a white crystalline solid with a melting point of approximately 85°C. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The presence of the difluoroacetyl group significantly affects the compound's chemical behavior, making it an excellent substrate for various organic reactions. For instance, it can undergo esterification to form esters, which are valuable intermediates in the synthesis of pharmaceuticals and agrochemicals.

Applications in Pharmaceuticals

The unique properties of 2-Cyclohexyl-2,2-difluoroacetic acid have made it a valuable starting material in the development of novel pharmaceuticals. Recent studies have explored its use as a building block for the synthesis of prodrugs designed to improve drug delivery and bioavailability. For example, researchers at the University of California have reported the successful synthesis of prodrugs derived from 2-Cyclohexyl-2,2-difluoroacetic acid, which exhibit enhanced permeability across biological membranes and reduced toxicity compared to their parent compounds.

Role in Materials Science

Beyond pharmaceutical applications, 2-Cyclohexyl-2,2-difluoroacetic acid has also found use in materials science. Its ability to form stable complexes with metal ions makes it an attractive candidate for the development of functional materials with tunable properties. A study published in the Journal of Materials Chemistry demonstrated that complexes formed from 2-Cyclohexyl-2,2-difluoroacetic acid and transition metals exhibit unique optical and magnetic properties, making them suitable for applications in sensors and catalysis.

Synthesis Methods and Recent Advances

The synthesis of 2-Cyclohexyl-2,2-difluoroacetic acid has been optimized over the years to improve yield and reduce costs. One notable advancement is the use of green chemistry principles to develop more sustainable synthesis routes. Researchers at the University of Cambridge have developed a method that utilizes catalytic amounts of palladium to promote the coupling reaction between cyclohexylmagnesium bromide and difluoroacetyl chloride. This approach not only reduces waste but also enhances the overall efficiency of the process.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 2-Cyclohexyl-2,2-difluoroacetic acid is generally considered safe when used under controlled conditions, proper handling procedures should be followed to minimize risks. It is important to store the compound in a cool, dry place away from incompatible materials and to use appropriate personal protective equipment (PPE) during handling.

FUTURE PERSPECTIVES AND CONCLUSIONS

The future prospects for 2-Cyclohexyl-2,2-difluoroacetic acid are promising. Ongoing research continues to uncover new applications for this versatile compound across various industries. As synthetic methods become more efficient and sustainable, it is likely that we will see increased use of 2-Cyclohexyl-2,2-difluoroacetic acid in both academic and industrial settings. Whether as a key intermediate in pharmaceutical synthesis or as a building block for advanced materials, this compound stands out as a valuable addition to the chemist's toolkit.